Cas no 892361-04-5 (N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)

• Product Name: N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide
• CAS No: 892361-04-5
• MF: C₁₈H₁₇Cl₂N₃O₃S₂
• MW: 458.3818795681
• CID: 5440197
• Update Time: 2025-07-09

N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dichlorophenyl)-2-[(1,1-dioxo-4-propyl-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]acetamide
• N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

• Inchi： 1S/C18H17Cl2N3O3S2/c1-2-10-23-14-8-3-4-9-15(14)28(25,26)22-18(23)27-11-16(24)21-13-7-5-6-12(19)17(13)20/h3-9H,2,10-11H2,1H3,(H,21,24)
• InChI Key： MGEIFGKKJAMQOW-UHFFFAOYSA-N
• SMILES： ClC1C(=C([H])C([H])=C([H])C=1N([H])C(C([H])([H])SC1=NS(C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C([H])([H])C([H])([H])[H])(=O)=O)=O)Cl

Additional information on N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide

N-(2,3-Dichlorophenyl)-2-(1,1-Dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide: A Comprehensive Overview

The compound with CAS No 892361-04-5, known as N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiadiazines, which are well-known for their diverse biological activities and structural versatility. The molecule incorporates a sulfanyl group attached to an acetamide moiety, further substituted with a dichlorophenyl group and a benzothiadiazine ring system.

The structural complexity of this compound makes it an interesting subject for both academic and industrial research. The benzothiadiazine ring system is a key feature of this molecule and has been extensively studied for its ability to act as a scaffold in drug design. Recent studies have highlighted the potential of such compounds in inhibiting various enzymes and receptors involved in disease pathways. For instance, research published in 2023 demonstrated that analogs of this compound exhibit potent anti-inflammatory and antioxidant properties due to their ability to modulate cellular signaling pathways.

The synthesis of N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1λ6,2,4-benzothiadiazin-3-yl)sulfanylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the dichlorophenyl group and the sulfanylacetamide moiety requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored green chemistry approaches to synthesize this compound more efficiently while minimizing environmental impact.

In terms of applications, this compound has shown promise in the field of agrochemistry as a potential herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a candidate for developing eco-friendly agricultural chemicals. Additionally, recent studies have investigated its potential as an advanced material in the electronics industry due to its unique electronic properties.

One of the most exciting developments related to this compound is its role in drug discovery efforts targeting neurodegenerative diseases such as Alzheimer's disease. Preclinical studies have indicated that it may possess neuroprotective properties by modulating beta-secretase activity and reducing amyloid-beta production. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.

From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods allow researchers to confirm the molecular structure and purity with high accuracy. Furthermore, computational chemistry tools have been employed to predict its physicochemical properties and interactions with biological targets.

In conclusion,N-(2,3-dichlorophenyl)-2-(1,1-dioxo-4-propyl-4H-1λ6, benzothiadiazin- sulfanylacetamide) represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its complex structure and diverse functional groups make it an ideal candidate for exploring novel chemical reactions and biological interactions.